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Compound of Interest

Compound Name:
3-(Chloromethyl)-4-

methoxybenzaldehyde

Cat. No.: B122957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and key

physicochemical properties of 3-(Chloromethyl)-4-methoxybenzaldehyde, a significant

intermediate in organic synthesis. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical Identity and Molecular Weight
3-(Chloromethyl)-4-methoxybenzaldehyde is a substituted benzaldehyde with the chemical

formula C₉H₉ClO₂.[1] Its unique structure, featuring a chloromethyl group and a methoxy group

on the benzaldehyde core, makes it a versatile building block in the synthesis of more complex

molecules. The molecular weight of this compound is 184.62 g/mol .[2][3]

A summary of its key identifiers is presented in the table below.
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Identifier Value Source

Chemical Name
3-(Chloromethyl)-4-

methoxybenzaldehyde
N/A

Molecular Formula C₉H₉ClO₂ [1]

Molecular Weight 184.62 g/mol [2][3]

CAS Number 52577-09-0 [1][2]

Determination of Molecular Weight
The molecular weight of 3-(Chloromethyl)-4-methoxybenzaldehyde is calculated by

summing the atomic weights of its constituent atoms. The molecular formula, C₉H₉ClO₂,

indicates the presence of nine carbon atoms, nine hydrogen atoms, one chlorine atom, and two

oxygen atoms.

The table below details the contribution of each element to the total molecular weight.

Element Symbol Quantity
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 9 12.011 108.099

Hydrogen H 9 1.008 9.072

Chlorine Cl 1 35.453 35.453

Oxygen O 2 15.999 31.998

Total 184.622

Note: Atomic weights are based on IUPAC standard atomic weights.

Molecular Composition Diagram
The following diagram, generated using the DOT language, illustrates the elemental

composition of 3-(Chloromethyl)-4-methoxybenzaldehyde.
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Elemental Composition

3-(Chloromethyl)-4-methoxybenzaldehyde
(C₉H₉ClO₂)

Carbon (C)
 x 9

Hydrogen (H)
 x 9

Chlorine (Cl)
 x 1

Oxygen (O)
 x 2

Click to download full resolution via product page

Elemental makeup of 3-(Chloromethyl)-4-methoxybenzaldehyde.

Synthetic Context and Experimental Protocol
Overview
3-(Chloromethyl)-4-methoxybenzaldehyde is a valuable reagent in organic chemistry due to

its bifunctional nature. The presence of both a reactive aldehyde group and a chloromethyl

group allows for a variety of chemical transformations, making it a key intermediate in the

synthesis of diverse molecular structures.

A common method for the synthesis of this compound is the chloromethylation of 4-

methoxybenzaldehyde. While specific laboratory procedures may vary, the general protocol

involves the following steps:
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Reaction Setup: 4-methoxybenzaldehyde is dissolved in a suitable solvent.

Reagent Addition: A chloromethylating agent, often a mixture of formaldehyde and hydrogen

chloride, is introduced to the reaction mixture under controlled temperature conditions.

Reaction Monitoring: The progress of the reaction is monitored using techniques such as

thin-layer chromatography (TLC) or gas chromatography (GC).

Workup and Purification: Once the reaction is complete, the product is isolated through

extraction and purified using methods like crystallization or column chromatography.

The following workflow diagram illustrates the general steps in the synthesis of 3-
(Chloromethyl)-4-methoxybenzaldehyde.
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General workflow for the synthesis of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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